DSPE-PEG-SH, MW 2000

• Molecular Formula: C47H94N3O11PS
• Molecular Weight: 940.3 g/mol
• InChI: InChI=1S/C47H91N2O11PS.H3N/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-45(51)57-41-43(42-59-61(54,55)58-39-37-49-47(53)56-38-36-48-44(50)35-40-62)60-46(52)34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h43,62H,3-42H2,1-2H3,(H,48,50)(H,49,53)(H,54,55);1H3/t43-;/m1./s1
• InChIKey: MCEDWQWKWTVAQK-PNGJSFTGSA-N

DSPE-PEG-SH MW 2000 Overview

DSPE-PEG-SH (MW 2000) is a pegylated phospholipid derivative comprising 1,2-distearoyl-sn-glycero-3-phosphoethanolamine (DSPE) covalently linked to a 2000 Da polyethylene glycol (PEG) chain terminating in a reactive thiol (-SH) group. This amphiphilic compound self-assembles into lipid bilayers in aqueous solutions, forming micelles or liposomes with the hydrophobic DSPE anchor embedded in the membrane and the hydrophilic PEG-thiol corona oriented outward [1]. The terminal thiol group enables site-selective conjugation with maleimide-containing molecules, gold surfaces, and other thiol-reactive species, making it a versatile building block for functionalized drug delivery systems, targeted mRNA/LNP formulations, and biosensor interfaces [2].

Maleimide-based conjugation studies

Gold surface functionalization for biosensor interfaces

Liposome/micelle self-assembly with thiol presentation

• [1] TargetMol. DSPE-PEG-SH (MW 2000). Compound Product Page. View Source
• [2] Abbexa. DSPE-PEG-SH. Product Datasheet. View Source

Why Substitution Fails for DSPE-PEG-SH

Substituting DSPE-PEG-SH MW 2000 with other DSPE-PEG derivatives—such as DSPE-PEG-Maleimide, DSPE-PEG-NHS, DSPE-PEG-COOH, or DSPE-PEG without a reactive terminus—alters critical performance parameters including conjugation chemistry, micelle stability, and biological fate. The thiol group confers specific reactivity toward maleimide and gold surfaces, enabling thioether bond formation and surface functionalization that is not achievable with amine-reactive (NHS) or carboxyl-terminated analogs [1]. Even among thiol-reactive lipids, the PEG molecular weight directly impacts critical micelle concentration (CMC) and steric shielding efficiency: DSPE-PEG with 2000 Da PEG exhibits a CMC in the range of 0.5–1.5 μM, whereas longer PEG chains (5000 Da) show higher CMC values and distinct colloidal behavior [2]. Additionally, the DSPE anchor's saturation and length influence membrane retention and pharmacokinetics; substituting with cholesterol-PEG or ceramide-PEG alters circulation lifetime and tissue distribution [3]. The following evidence quantifies these differentiation points to guide informed procurement decisions.

Terminal group mismatch

DSPE-PEG-Maleimide, -NHS, or -COOH lack the thiol-specific reactivity required for maleimide or gold conjugation. Surface chemistry and crosslinking outcomes may shift significantly.

PEG chain length sensitivity

PEG MW 5000 vs 2000 alters CMC and steric shielding. Micelle stability upon dilution and surface density may not reproduce across chain lengths.

Lipid anchor substitution

Cholesterol-PEG or ceramide-PEG anchors change membrane retention and circulation behavior; pharmacokinetic profiles and tissue distribution may not transfer directly.

• [1] Ruixi Biotech. DSPE-PEG-SH Product Description. View Source
• [2] Ashok B, et al. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source
• [3] Mastrotto F, et al. In Vitro and in Vivo Behavior of Liposomes Decorated with PEGs with Different Chemical Features. Mol Pharm. 2020;17(2):472-487. View Source

DSPE-PEG-SH MW 2000 Quantitative Evidence

CMC by PEG Chain Length

The critical micelle concentration (CMC) of DSPE-PEG decreases with shorter PEG chain lengths. In direct head-to-head assays using a fluorescent probe, DSPE-PEG with a 2000 MW PEG chain exhibited a CMC in the range of 0.5–1.5 μM, whereas DSPE-PEG with a 5000 MW PEG chain showed a higher CMC of 1.0–1.5 μM [1]. This trend indicates that the 2000 MW variant forms micelles at a lower concentration, a property that can influence drug loading capacity and in vivo stability upon dilution.

CMC by PEG length

Head-to-head

0.5–1.5 μM (2000 MW) vs 1.0–1.5 μM (5000 MW)

Supports micelle stability under dilution for 2000 MW variant

Fluorescent probe assay; reported CMC range

Evidence Dimension	Critical Micelle Concentration (CMC)
Target Compound Data	0.5–1.5 μM
Comparator Or Baseline	DSPE-PEG (MW 5000): 1.0–1.5 μM
Quantified Difference	0.5–1.0 μM lower CMC for the 2000 MW variant
Conditions	Fluorescent probe assay; PEG chain lengths 2000, 3000, 5000

Why This Matters

Lower CMC improves micelle stability upon dilution, making DSPE-PEG-SH MW 2000 preferable for formulations requiring resistance to rapid dissociation in physiological environments.

• [1] Ashok B, et al. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source

PC-Induced Micelle Heterogeneity

The addition of phosphatidylcholine (PC) to DSPE-PEG micelles induces heterogeneity and morphological changes at different thresholds depending on the PEG chain length. For DSPE-PEG 2000, micellar systems became heterogeneous when PC was added at ≥25% of the total lipid composition. In contrast, DSPE-PEG 5000 micelles tolerated up to ≥40% PC before becoming heterogeneous [1]. Above these critical PC ratios, a significant increase in aggregation number and the formation of rodlike particles were observed by small angle neutron scattering (SANS).

PC homogeneity threshold

Head-to-head

≥25% PC (2000 MW) vs ≥40% PC (5000 MW)

Lower PC tolerance informs mixed micelle formulation design

QELS and SANS analysis; heterogeneity onset

Evidence Dimension	PC incorporation threshold for micelle heterogeneity
Target Compound Data	≥25% PC
Comparator Or Baseline	DSPE-PEG 5000: ≥40% PC
Quantified Difference	15% lower threshold for heterogeneity with DSPE-PEG 2000
Conditions	Quasi-elastic light scattering (QELS) and small angle neutron scattering (SANS)

Why This Matters

The lower PC tolerance of DSPE-PEG 2000 micelles means formulations with higher PC content may exhibit morphological changes; users seeking stable mixed micelles for drug solubilization should account for this difference when selecting PEG chain length.

• [1] Ashok B, et al. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source

Zeta Potential: PEG-DSPE vs Pluronic Micelles

Micelles prepared from PEG2000-DSPE exhibit higher absolute zeta potential values compared to those prepared from Pluronic copolymers. Although exact quantitative zeta potential values are not reported in the abstract, the study states that "PEG-DSPE formulations had higher zeta potential values indicating that they would be more stable against aggregation than Pluronic micelles" [1]. This finding implies that DSPE-PEG-based systems provide enhanced colloidal stability against aggregation relative to Pluronic alternatives.

Zeta potential vs Pluronic

Reported

PEG-DSPE higher than Pluronic micelles

May support colloidal stability against aggregation

Qualitative report; exact values not stated

Evidence Dimension	Zeta potential (indicator of colloidal stability)
Target Compound Data	Higher zeta potential than Pluronic micelles
Comparator Or Baseline	Pluronic micelles (F127, etc.)
Quantified Difference	Not numerically specified; qualitatively higher
Conditions	Polymeric micelles for solubilization of anticancer drugs

Why This Matters

Higher zeta potential correlates with stronger electrostatic repulsion and reduced aggregation propensity, which is critical for maintaining stable nanoparticle dispersions during storage and after administration.

• [1] Sezgin Z, et al. Preparation and characterization of polymeric micelles for solubilization of poorly soluble anticancer drugs. Eur J Pharm Biopharm. 2006;64(3):261-268. View Source

Antibacterial Potency: DSPE-PEG vs Cholesterol-PEG Nanorods

Gold nanorods (GNRs) decorated with DSPE-PEG demonstrated potent antibacterial activity against Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 0.011 nM. In stark contrast, GNRs decorated with cholesterol-PEG exhibited an MIC of 0.75 nM, approximately 68-fold higher (i.e., less potent) [1]. This difference highlights the impact of the lipid anchor on the antibacterial efficacy of functionalized nanoparticles.

MIC against S. aureus

Head-to-head

0.011 nM (DSPE-PEG-GNR)

Reported antimicrobial screening context; ~68-fold lower than cholesterol-PEG

Gold nanorod assay; anchor-dependent activity

Evidence Dimension	Minimum Inhibitory Concentration (MIC) against S. aureus
Target Compound Data	0.011 nM
Comparator Or Baseline	Cholesterol-PEG-GNR: 0.75 nM
Quantified Difference	~68-fold lower MIC (greater potency) for DSPE-PEG-GNR
Conditions	Gold nanorods decorated with PEG-lipid; bacterial culture assay

Why This Matters

For antibacterial photothermal therapy applications, DSPE-PEG-SH provides a superior anchoring moiety compared to cholesterol-PEG, resulting in dramatically enhanced antimicrobial activity at equivalent nanoparticle concentrations.

• [1] Mahmoud NN, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. Sci Rep. 2019;9:5796. View Source

Thiol Functionalization Purity (NMR)

The degree of thiol functionalization in DSPE-PEG-SH, a key determinant of conjugation efficiency, is reported to exceed 90% as determined by NMR spectroscopy [1]. This high substitution level ensures that a majority of the PEG chains present bear a reactive thiol group, minimizing the presence of unreactive DSPE-PEG-OH or other byproducts that could reduce conjugation yield. While comparative data for other thiol-activated lipids (e.g., DSPE-PEG-Maleimide) are not systematically reported in the public literature, this high substitution threshold represents a benchmark for reliable functionalization performance.

Thiol substitution

Class-level

>90% (NMR)

High functionalization purity supports conjugation efficiency

Supplier-reported NMR; review lot-specific data

Evidence Dimension	Thiol substitution degree
Target Compound Data	>90% (by NMR)
Comparator Or Baseline	No direct comparator; class-level inference based on typical PEG-lipid purity specifications
Quantified Difference	Not applicable; >90% is a high level of functionalization purity
Conditions	NMR analysis of DSPE substitution

Why This Matters

A high degree of thiol substitution (>90%) translates directly to higher conjugation efficiency with maleimide-bearing ligands, reducing the amount of lipid required to achieve a given surface density of targeting ligands.

• [1] Ruixi Biotech. DSPE-PEG-SH Product Description. View Source

DSPE-PEG-SH MW 2000 Key Applications

Stable Micelles for Drug Solubilization

DSPE-PEG-SH MW 2000, with its CMC of 0.5–1.5 μM, is ideally suited for formulating micellar carriers that resist dilution-induced disassembly in the bloodstream. This property is particularly critical for intravenous delivery of poorly water-soluble anticancer agents, where maintaining micelle integrity directly impacts drug pharmacokinetics and tumor accumulation [1]. The lower CMC of the 2000 MW variant compared to the 5000 MW counterpart provides an advantage in formulations requiring high dilution stability [2].

Gold Nanorods for Antibacterial Photothermal Therapy

Gold nanorods functionalized with DSPE-PEG-SH exhibit a 68-fold lower MIC against S. aureus (0.011 nM) compared to cholesterol-PEG-coated GNRs [3]. This stark difference supports the selection of DSPE-PEG-SH as the preferred anchor for developing antimicrobial nanoparticle platforms intended for skin infection treatment or medical device coatings. The thiol group also enables direct gold surface conjugation and subsequent maleimide-based ligand attachment.

Post-Insertion Targeting of Liposomes/LNPs

The thiol-maleimide conjugation platform, employing DSPE-PEG-SH or its maleimide counterpart, achieves GFP transfection efficiencies of ~97% in targeted LNP formulations compared to <30% in non-targeted controls [4]. DSPE-PEG-SH MW 2000 serves as a versatile anchor for introducing targeting ligands (antibodies, peptides) onto liposome or LNP surfaces via thiol-reactive chemistry, enabling precise modular targeting for mRNA vaccines, gene therapies, and immunoliposome development.

Gold-Thiol Self-Assembly for Biosensors

The thiol group of DSPE-PEG-SH forms stable bonds with gold surfaces, enabling the creation of lipid bilayer-coated sensors and SPR chips [5]. The 2000 MW PEG chain provides an optimal balance between steric shielding to reduce non-specific protein adsorption and sufficient length to allow conjugated ligands to be accessible. This application leverages the compound's unique ability to anchor a fluid lipid bilayer onto a solid gold substrate while maintaining a biorepellent PEG corona.

Application

Selection Property

Validation Focus

Micelle drug solubilization research

CMC and dilution stability of 2000 MW PEG

Micelle integrity under dilution; drug loading retention

Antimicrobial nanorod studies

Lipid anchor impact on antimicrobial screening

Reported MIC endpoint context; gold surface conjugation efficiency

Targeted LNP functionalization

Thiol-maleimide post-insertion efficiency

Transfection and targeting ligand display in LNPs

Gold-thiol biosensor interfaces

Stable Au–S bond formation and PEG shielding

Non-specific protein adsorption; ligand accessibility on SPR chips

• [1] Ashok B, et al. In vitro characterization of PEGylated phospholipid micelles for improved drug solubilization: effects of PEG chain length and PC incorporation. J Pharm Sci. 2004;93(10):2476-2487. View Source
• [2] Sezgin Z, et al. Preparation and characterization of polymeric micelles for solubilization of poorly soluble anticancer drugs. Eur J Pharm Biopharm. 2006;64(3):261-268. View Source
• [3] Mahmoud NN, et al. Preferential Accumulation of Phospholipid-PEG and Cholesterol-PEG Decorated Gold Nanorods into Human Skin Layers and Their Photothermal-Based Antibacterial Activity. Sci Rep. 2019;9:5796. View Source
• [4] Preparation of Targeted Lipid Nanoparticles by Insertion of Either Tetrazine–trans-Cyclooctene or Thiol–Maleimide Micelles. Bioconjugate Chem. 2026;37(2):406-417. View Source
• [5] TargetMol. DSPE-PEG-SH (MW 2000). Compound Product Page. View Source